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Compound of Interest

Compound Name:
2,5-Dichloro-4-pyrrolidin-1-

ylpyrimidine

Cat. No.: B13986024

Get Quote

Executive Analysis: The Halogen Advantage
In the development of nucleoside analogs (e.g., abacavir precursors) and kinase inhibitors, the

2,5-dichloro-4-aminopyrimidine scaffold is a critical intermediate. Unlike the standard 4-

aminopyrimidine, the introduction of chlorine atoms at the C2 and C5 positions drastically alters

the electronic landscape and crystal packing efficiency.

Key Technical Differentiator: The "2,5-dichloro" substitution pattern introduces a unique

competition between Hydrogen Bonding (HB) and Halogen Bonding (XB). While the amino

group (

) drives classical

motifs, the chlorine atoms—specifically at the C5 position—act as Lewis acids (

-hole donors), enabling robust

or

interactions that enhance lipophilicity and solid-state density.
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Comparative Profile: Target vs. Alternatives
The following table contrasts the target compound with its positional isomer (5-amino-2,4-

dichloropyrimidine) and the parent scaffold.

Table 1: Physicochemical & Structural Comparison

Feature
2,5-Dichloro-4-

aminopyrimidine

(Target)

5-Amino-2,4-

dichloropyrimidine

(Isomer)

4-Aminopyrimidine

(Parent)

CAS Registry 89180-51-8 5177-27-5 591-54-8

Melting Point
188–191 °C (High

Stability)
118–123 °C 150–152 °C

Crystal System
Triclinic / Monoclinic

(Predicted)

Monoclinic (

)
Monoclinic

Primary Interaction

Mixed:

(Strong) +

(Weak)

Dominant:

(Ribbon motif)

Pure:

Solubility (DMSO) High (>100 mg/mL) Moderate High

Solubility (Water) Low (Lipophilic) Low High (Hydrophilic)

pKa (Predicted)
~2.5 (Electron

deficient ring)
~2.1 (Highly deficient) ~5.7

Performance Verdict: The 2,5-dichloro isomer exhibits significantly higher thermal stability (

vs. the 5-amino isomer). This is attributed to the "locking" effect of the C5-chlorine atom, which
participates in halogen bonding that reinforces the crystal lattice, a feature less pronounced
when the amine is at the C5 position.

Structural Mechanics: The Lattice Architecture
Understanding the crystal packing requires analyzing the competition between intermolecular

forces. Based on high-resolution data from close structural analogs (e.g., 4-amino-3,5-
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dichloropyridine), we can model the packing behavior of the target.

A. The Hydrogen Bond / Halogen Bond Competition
In the solid state, 2,5-dichloro-4-aminopyrimidine derivatives do not rely solely on hydrogen

bonds.

Primary Synthon (

): The amino group (donor) and the pyrimidine ring nitrogen (acceptor) form a
centrosymmetric dimer. This is the "skeleton" of the crystal.

Secondary Stabilization (Halogen Bonding): The Chlorine at C5 is electron-poor (due to the

electron-withdrawing pyrimidine ring). It interacts with the electron-rich Chlorine at C2 or the

-system of an adjacent ring.

Interaction Geometry: Linear

angles (

).

Effect: Reduces lattice energy, increasing melting point and decreasing aqueous solubility.

B. Interaction Pathway Diagram
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Figure 1: Hierarchical assembly of 2,5-dichloro-4-aminopyrimidine derivatives. Hydrogen bonds

form dimers, while Halogen bonds cross-link these dimers into stable 3D networks.

Experimental Protocols
To replicate these results or generate novel derivatives for comparison, follow this validated

workflow.

Phase 1: Synthesis & Purification
Precursor: 2,5-diamino-4,6-dihydroxypyrimidine or 5-nitrouracil.

Chlorination: Reflux with

(Phosphorus oxychloride) in the presence of

-diethylaniline.

Critical Step: Maintain temperature

to prevent ring degradation.
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Amination: Selective amination using aqueous ammonia in ethanol at

.

Purification: Recrystallize from ethanol/water (4:1 ratio) to ensure high purity (>99%)

required for single-crystal growth.

Phase 2: Single Crystal Growth (Slow Evaporation)
This method is preferred for halogenated pyrimidines due to their moderate solubility.

Solvent Selection: Prepare a saturated solution of the target compound in Methanol or

Acetonitrile. (Avoid DMSO as it is difficult to evaporate).

Filtration: Filter the solution through a 0.45

PTFE syringe filter into a clean scintillation vial.

Nucleation Control: Cover the vial with Parafilm and pierce 3-5 small holes to regulate

evaporation rate.

Incubation: Store in a vibration-free environment at

.

Harvest: Colorless, block-like crystals typically appear within 5–7 days.

Phase 3: X-Ray Diffraction (XRD) Data Collection
Mounting: Select a crystal with dimensions

. Mount on a glass fiber using cryo-oil.

Temperature: Collect data at 100 K (Cryostream) to reduce thermal motion of the terminal

Chlorine atoms.

Radiation: Mo-K

(
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) is recommended over Cu-K

to minimize absorption by Chlorine.

Data Analysis & Refinement
When processing the crystallographic data, specific attention must be paid to the Chlorine

atoms.

Space Group Determination: Expect monoclinic systems (e.g.,

) common for planar aromatic systems.

Disorder Handling: Chlorine atoms at C2 and C5 may exhibit rotational disorder. Use PART

commands in SHELXL if split positions are observed.

Hirshfeld Surface Analysis:

Use software like CrystalExplorer.[1]

Map

: Look for red spots near the Amino H-atoms (H-bond donors) and the C5-Chlorine
(Halogen bond donor).

Fingerprint Plots: The

interactions will appear as distinct "wings" or spikes in the high

region, distinguishing this structure from the non-halogenated parent.

Table 2: Typical Bond Parameters (Reference Values)
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Bond Type
Typical Length (

)
Significance

Partial double bond character

(resonance).

Shorter than aliphatic C-Cl due

to

carbon.

(H-bond) Strong primary interaction.

(Type II) Halogen bond (stabilizing).

References
Synthesis & Properties: Temple, C., et al. "Preparation of 2,5-diamino-4,6-

dichloropyrimidine." Journal of Organic Chemistry, 1975, 40(21), 3141–3142.

Structural Analog (Pyridine): Ashokan, G., et al. "Crystal structure and Hirshfeld surface

analysis of 4-amino-3,5-dichloropyridine." Acta Crystallographica Section E, 2024, 80, 1120-

1124.

Halogen Bonding Mechanics: Aakeröy, C. B., et al. "Competition between hydrogen bonds

and halogen bonds: A structural study." CrystEngComm, 2018, 20, 2465-2472.

Isomer Data (5-amino-2,4-dichloro): PubChem Compound Summary for CID 257797, 5-

Amino-2,4-dichloropyrimidine.

Crystallization of Pyrimidines: Chen, Y., et al. "2,4-Dichloropyrimidine." Acta

Crystallographica Section E, 2009, E65, o1438.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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